Cas no 60668-81-7 ((2R)-2-Amino-3-(benzylsulfinyl)propanoic acid)

• Product Name: (2R)-2-Amino-3-(benzylsulfinyl)propanoic acid
• CAS No: 60668-81-7
• Molecular Formula: C₁₀H₁₃NO₃S
• Molecular Weight: 227.28012
• CID: 503894
• PubChem ID: 335443

(2R)-2-Amino-3-(benzylsulfinyl)propanoic acid Properties

Names and Identifiers

• (2R)-2-Amino-3-(benzylsulfinyl)propanoic acid
• (2R)-2-amino-3-benzylsulfinylpropanoic acid
• 2-amino-3-benzylsulfinyl-propanoic acid
• L-Cysteine, S-(phenylmethyl)-, S-oxide
• (-)-Carboxymethylcysteinsulfoxid
• (+)
• Carbocisteine Sulfoxide
• carbocysteine sulfoxide
• S-benzyl-L-cysteine S-oxide
• S-Benzyl-L-cystein-S-oxid
• S-Carboxymethylcystein-sulfoxid
• S-Carboxymethyl-L-cysteine-sulfoxide
• Benzyl-L-cysteine sulfoxide
• NSC 344840
• S-Benzyl-L-cysteine sulfoxide
• S-Benzyl-L-cystein-S-oxide
• 3-(Phenylmethanesulfinyl)alanine
• DTXSID00976099
• FT-0656150
• NSC-344840
• 60668-81-7
• 2-amino-3-benzylsulfinylpropanoic acid
• NSC344840
• AKOS014810677
• OBQBHBOGTLPNJM-UHFFFAOYSA-N
• 3-(Benzylsulfinyl)alanine #
• S-Benzylcysteine sulfoxide
• 2-amino-3-(phenylmethyl)sulfinylpropanoic acid
• (2R)-2-amino-3-benzylsulfinyl-propanoic acid
• (2R)-2-AMINO-3-PHENYLMETHANESULFINYLPROPANOIC ACID
• Benzylcysteine sulfoxide
• (2R)-2-Amino-3-(benzylsulfinyl)propanoicacid

• MDL： MFCD09839410
• InChIKey： OBQBHBOGTLPNJM-HJULIUOESA-N
• Inchi： InChI=1S/C10H13NO3S/c11-9(10(12)13)7-15(14)6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-,15?/m0/s1
• SMILES： C1=CC=C(C=C1)CS(=O)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 227.06169
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 227.061614
• Heavy Atom Count: 15
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.7
• Topological Polar Surface Area: 99.6

Experimental Properties

• LogP: 1.91320
• PSA: 80.39
• Refractive Index: 1.641
• Boiling Point: 504.5°C at 760 mmHg
• Melting Point: 163-166 °C (decomposition) (water )
• Flash Point: 258.9°C
• Solubility: Dissolution (80 g/l) (25 º C),
• Density: 1.390±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides Benzyl alkyl sulfoxides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alkyl sulfoxides